Potassium 8-ethyl-5,8-dihydro-5-oxo-2-(piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylate

• CAS No.: 52070-48-1
• Molecular Formula: C14H16KN5O3
• Molecular Weight: 341.41 g/mol
• IUPAC Name: potassium;8-ethyl-5-oxo-2-piperazin-1-ylpyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H17N5O3.K/c1-2-18-8-10(13(21)22)11(20)9-7-16-14(17-12(9)18)19-5-3-15-4-6-19;/h7-8,15H,2-6H2,1H3,(H,21,22);/q;+1/p-1
• InChI Key: HASBJZUCMPOWLQ-UHFFFAOYSA-M
• Canonical SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCNCC3)C(=O)[O-].[K+]

Description

Potassium 8-ethyl-5,8-dihydro-5-oxo-2-(piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C14H16KN5O3 and its molecular weight is 341.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of potassium carbonate (2.76 g) in 60 ml of water was added 6.06 g of 5,8-dihydro-8-ethyl-2-(1-piperazinyl)-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid. The resulting mixture was heated on a steam bath until it became a clear solution. Ethanol was added to the solution, and the mixture was then kept below room temperature by external cooling to yield the precipitate, which was collected and washed with ethanol. There is obtained 4.2 g of the product m.p. above 300°C.